Cas no 1158761-65-9 (2,3-Dihydro-1H-indole-6-carboxamide)

2,3-Dihydro-1H-indole-6-carboxamide is a heterocyclic organic compound featuring a fused benzene and pyrrolidine ring system with a carboxamide functional group at the 6-position. This structure imparts versatility in pharmaceutical and agrochemical applications, serving as a key intermediate in the synthesis of biologically active molecules. Its rigid indoline scaffold enhances binding affinity in drug discovery, particularly for targets involving central nervous system (CNS) and enzyme modulation. The carboxamide group offers additional sites for derivatization, enabling fine-tuning of physicochemical properties. High purity and stability under standard conditions make it suitable for research and industrial-scale synthesis. Its balanced lipophilicity and hydrogen-bonding capacity contribute to favorable pharmacokinetic profiles in lead optimization.
2,3-Dihydro-1H-indole-6-carboxamide structure
1158761-65-9 structure
Product Name:2,3-Dihydro-1H-indole-6-carboxamide
CAS No:1158761-65-9
MF:C9H10N2O
MW:162.188501834869
MDL:MFCD12406271
CID:1205069
PubChem ID:22034280
Update Time:2025-06-13

2,3-Dihydro-1H-indole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

    • indoline-6-carboxamide
    • 1H-Indole-6-carboxamide, 2,3-dihydro-
    • 2,3-dihydro-1H-indole-6-carboxamide
    • SB64431
    • AKOS025396009
    • EN300-1238980
    • A893775
    • DB-216636
    • F18619
    • 1158761-65-9
    • 2,3-Dihydro-1H-indole-6-carboxamide
    • MDL: MFCD12406271
    • Inchi: 1S/C9H10N2O/c10-9(12)7-2-1-6-3-4-11-8(6)5-7/h1-2,5,11H,3-4H2,(H2,10,12)
    • InChI Key: MCZOAPSTTZIFQS-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC2=C(C=1)NCC2)N

Computed Properties

  • Exact Mass: 162.079312947g/mol
  • Monoisotopic Mass: 162.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 55.1

2,3-Dihydro-1H-indole-6-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
I629040-10mg
2,3-Dihydro-1H-indole-6-carboxamide
1158761-65-9
10mg
$ 50.00 2022-06-04
TRC
I629040-50mg
2,3-Dihydro-1H-indole-6-carboxamide
1158761-65-9
50mg
$ 135.00 2022-06-04
TRC
I629040-100mg
2,3-Dihydro-1H-indole-6-carboxamide
1158761-65-9
100mg
$ 230.00 2022-06-04
Alichem
A199007362-1g
Indoline-6-carboxamide
1158761-65-9 95%
1g
572.40 USD 2021-06-01
Chemenu
CM238695-1g
Indoline-6-carboxamide
1158761-65-9 95%
1g
$496 2021-08-04
Apollo Scientific
OR305263-250mg
2,3-Dihydro-1H-indole-6-carboxamide
1158761-65-9
250mg
£234.00 2023-09-02
Apollo Scientific
OR305263-1g
2,3-Dihydro-1H-indole-6-carboxamide
1158761-65-9
1g
£545.00 2023-09-02
Chemenu
CM238695-1g
Indoline-6-carboxamide
1158761-65-9 95%
1g
$536 2023-03-05
eNovation Chemicals LLC
D516484-250mg
1H-Indole-6-carboxamide, 2,3-dihydro-
1158761-65-9 95%
250mg
$118 2024-06-05
eNovation Chemicals LLC
D516484-0.5g
1H-Indole-6-carboxamide, 2,3-dihydro-
1158761-65-9 95%
0.5g
$200 2024-06-05

Additional information on 2,3-Dihydro-1H-indole-6-carboxamide

Professional Introduction to 2,3-Dihydro-1H-indole-6-carboxamide (CAS No. 1158761-65-9)

2,3-Dihydro-1H-indole-6-carboxamide, identified by its Chemical Abstracts Service (CAS) number 1158761-65-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole family, a class of molecules known for their diverse biological activities and pharmaceutical relevance. The structural framework of 2,3-Dihydro-1H-indole-6-carboxamide consists of a fused indole ring system with an amide functional group at the 6-position, which contributes to its unique chemical properties and potential biological functions.

The indole moiety is a core structural feature found in numerous natural products and bioactive molecules. Its aromatic system is capable of engaging in various interactions with biological targets, including proteins and enzymes. The presence of the amide group further enhances the compound's versatility, allowing for modifications that can fine-tune its pharmacological profile. These structural attributes make 2,3-Dihydro-1H-indole-6-carboxamide a promising candidate for further exploration in drug discovery and development.

In recent years, there has been a surge in research focused on indole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that indole-based compounds can exhibit antimicrobial, anti-inflammatory, antioxidant, and anticancer properties. The amide functionality in 2,3-Dihydro-1H-indole-6-carboxamide adds an additional layer of complexity, enabling the compound to potentially interact with multiple biological pathways simultaneously. This dual functionality has sparked interest among researchers looking to develop multifaceted therapeutic agents.

One of the most compelling aspects of 2,3-Dihydro-1H-indole-6-carboxamide is its potential application in oncology research. Emerging studies suggest that indole derivatives may inhibit the growth of various cancer cell lines by targeting key molecular pathways involved in tumor progression. The amide group in this compound could serve as a hinge point for designing molecules that selectively interact with cancer-specific enzymes or receptors. Furthermore, the structural similarity of 2,3-Dihydro-1H-indole-6-carboxamide to known bioactive indoles allows for the leveraging of existing pharmacophores and scaffolds in drug design.

Another area where 2,3-Dihydro-1H-indole-6-carboxamide shows promise is in neurodegenerative disease research. Indole derivatives have been implicated in modulating neural signaling pathways associated with conditions such as Alzheimer's disease and Parkinson's disease. The amide group may facilitate interactions with neurotransmitter receptors or enzyme systems relevant to these pathologies. Preliminary investigations have hinted at the potential of this compound to mitigate neuroinflammation and protect against oxidative stress—key pathological mechanisms in neurodegenerative disorders.

The synthesis and characterization of 2,3-Dihydro-1H-indole-6-carboxamide have also contributed to advancements in synthetic organic chemistry. The development of efficient synthetic routes allows for scalable production, which is crucial for both preclinical studies and potential clinical applications. Researchers have explored various synthetic strategies, including multi-step cascades and transition-metal-catalyzed reactions, to optimize the yield and purity of this compound. These synthetic methodologies not only enhance accessibility but also provide insights into structural modifications that could improve pharmacological efficacy.

In conclusion, 2,3-Dihydro-1H-indole-6-carboxamide (CAS No. 1158761-65-9) represents a significant compound in the realm of pharmaceutical research due to its unique structural features and potential biological activities. Its indole core and amide functionality offer a versatile platform for drug discovery across multiple therapeutic areas, including oncology and neurodegenerative diseases. As ongoing research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in the development of novel therapeutic agents.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd